Cas no 917955-71-6 (3-(Ethoxycarbonyl)oct-7-enoate)

3-(Ethoxycarbonyl)oct-7-enoate structure
917955-71-6 structure
Product Name:3-(Ethoxycarbonyl)oct-7-enoate
CAS No:917955-71-6
MF:C11H17O4
MW:213.250283956528
CID:781327
Update Time:2023-08-03

3-(Ethoxycarbonyl)oct-7-enoate Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2-(4-penten-1-yl)-, 1-ethyl ester
    • 3-ethoxycarbonyloct-7-enoate
    • 3-(Ethoxycarbonyl)oct-7-enoate
    • Inchi: 1S/C11H18O4/c1-3-5-6-7-9(8-10(12)13)11(14)15-4-2/h3,9H,1,4-8H2,2H3,(H,12,13)/p-1
    • InChI Key: NKSPWQVVNHQYJM-UHFFFAOYSA-M
    • SMILES: O(CC)C(C(CC(=O)[O-])CCCC=C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 217
  • Topological Polar Surface Area: 66.4
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